5-benzyl-1-methyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 5-benzyl-1-methylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C13H13NO2/c1-14-11(7-8-12(14)13(15)16)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,15,16)
• InChI Key: LWXSZWQPIRUCGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C(=O)O)CC2=CC=CC=C2
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

“5-benzyl-1-methyl-1H-pyrrole-2-carboxylic acid” is a pyrrole derivative. Pyrroles are heterocyclic aromatic organic compounds that consist of a five-membered ring with four carbon atoms and one nitrogen atom. The exact description of “5-benzyl-1-methyl-1H-pyrrole-2-carboxylic acid” is not directly available, but it’s likely to share some properties with its related compounds.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the condensation of carboxylic acids with substituted amines, followed by acid-mediated cyclization to form the pyrrole ring. A specific synthesis method for “5-benzyl-1-methyl-1H-pyrrole-2-carboxylic acid” is not directly available, but a similar compound, “5-methyl-1H-pyrrole-2-carboxylic acid”, has been synthesized using an enzymatic approach for transesterification.

Scientific Research Applications

Pharmaceutical Research

Pyrrole derivatives are known for their therapeutic potential. .

Drug Discovery

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Material Science

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Catalysis

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Synthesis of Heteroaromatic Compounds

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Agricultural Chemistry

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Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to pyrrole compounds, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body, including cancer cells and microbes .

Mode of Action

Indole derivatives, which are structurally similar, are known to bind with high affinity to multiple receptors . This interaction can lead to various changes in the cell, contributing to their biological activity .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Indole derivatives are known to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives can have a wide range of molecular and cellular effects.

Action Environment

It is known that the biological activity of similar compounds can be influenced by various factors, including the presence of other molecules, ph, temperature, and more .